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Compound of Interest

Compound Name: N-Acetyl Norgestimate-d6

Cat. No.: B15552925

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of N-Acetyl
Norgestimate-d6, a deuterated analog of an active pharmaceutical ingredient intermediate.
Stable isotope-labeled compounds like N-Acetyl Norgestimate-d6 are critical internal
standards for pharmacokinetic and metabolic studies, enabling precise quantification in
complex biological matrices through mass spectrometry-based assays. This document outlines
the key physicochemical properties, provides representative analytical methodologies for its
characterization, and presents a logical workflow for quality assessment.

Physicochemical and Quality Attributes

Accurate characterization of analytical standards is fundamental to ensuring the reliability and
reproducibility of experimental results. The following tables summarize the key identification
and quality parameters for N-Acetyl Norgestimate-d6.
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Identifier

Value

Source

Compound Name

N-Acetyl Norgestimate-d6

[1]2]

CAS Number

1263195-02-3

[1]3]

Molecular Formula

C2s5H27DsNOa

[1]3]

Molecular Weight

417.58 g/mol

[1]3]

Synonyms

N-Acetyl Norgestimate D6;
Norgestimate-3-acetate-
2,2,4,6,6,10-D6; Norgestimate-
3-acetate-D6; (170)-17-
(Acetyloxy)-13-ethyl-18,19-
dinorpregna-1,3,5(10)-trien-20-
yn-3-one O-Acetyloxime-d6;
Norgestimate-N-acetate-
2,2,4,6,6,10-d6

[1]

IUPAC Name

[(3E,8R,9S,10R,13S,14S,17R)
-3-acetyloxyimino-2,2,4,6,6,10-
hexadeuterio-13-ethyl-17-
ethynyl-7,8,9,11,12,14,15,16-
octahydro-1H-
cyclopenta[a]phenanthren-17-

yl] acetate

[1]
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Property Specification Source
Appearance Light Yellow or White Solid [11[3]
Purity (by HPLC) >98% [1][3]
Deuterium Incorporation >98% atom D [3]

B Soluble in Chloroform, Ethyl
Solubility [1]
Acetate, Methanol

Refrigerator (2-8°C) for long-
Storage [4]
term storage

Labeled Norgestimate,

intended for use as an internal
Application standard for the quantification [4]

of Norgestimate by GC- or LC-

mass spectrometry.

Analytical Characterization Workflow

The comprehensive characterization of a deuterated standard such as N-Acetyl
Norgestimate-d6 involves a multi-step analytical workflow to confirm its identity, purity, and
isotopic enrichment. The following diagram illustrates a typical workflow.
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Characterization Workflow for N-Acetyl Norgestimate-d6
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General Synthetic Strategy for Deuterated Steroids
Starting Material
(Non-labeled Steroid Precursor)

e.9., NaOD in CHsOD

y

Gydrogen-Deuterium Exchange Reactions)

.g., NaBDa4

(Reduction with Deuterated Reagents)

(Further Chemical Modifications)

Final Product
(Deuterated Steroid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Characterization of N-Acetyl Norgestimate-d6 Analytical
Standards: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552925#characterization-of-n-acetyl-norgestimate-
d6-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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